Cas no 894003-01-1 (4-(2-hydroxyethyl)-N-(5-oxo-1-phenylpyrrolidin-3-yl)piperazine-1-carboxamide)

• Product name: 4-(2-hydroxyethyl)-N-(5-oxo-1-phenylpyrrolidin-3-yl)piperazine-1-carboxamide
• CAS No: 894003-01-1
• MF: C₁₇H₂₄N₄O₃
• MW: 332.397463798523
• CID: 5515274

4-(2-hydroxyethyl)-N-(5-oxo-1-phenylpyrrolidin-3-yl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-hydroxyethyl)-N-(5-oxo-1-phenylpyrrolidin-3-yl)piperazine-1-carboxamide

• Inchi： 1S/C17H24N4O3/c22-11-10-19-6-8-20(9-7-19)17(24)18-14-12-16(23)21(13-14)15-4-2-1-3-5-15/h1-5,14,22H,6-13H2,(H,18,24)
• InChI Key： FGHHYWFGEXWFPN-UHFFFAOYSA-N
• SMILES： N1(C(NC2CC(=O)N(C3=CC=CC=C3)C2)=O)CCN(CCO)CC1

Additional information on 4-(2-hydroxyethyl)-N-(5-oxo-1-phenylpyrrolidin-3-yl)piperazine-1-carboxamide

4-(2-Hydroxyethyl)-N-(5-Oxo-1-Phenylpyrrolidin-3-Yl)Piperazine-1-Carboxamide: A Comprehensive Overview

4-(2-Hydroxyethyl)-N-(5-Oxo-1-Phenylpyrrolidin-3-Yl)Piperazine-1-Carboxamide, commonly referred to by its CAS number 894003-01-1, is a complex organic compound with significant potential in the field of pharmaceutical research. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse biological activities. The structure of this compound is characterized by a piperazine ring substituted with a hydroxyethyl group and a carboxamide moiety, further linked to a phenylpyrrolidine group. This unique combination of functional groups contributes to its intriguing chemical properties and biological effects.

The synthesis of 4-(2-Hydroxyethyl)-N-(5-Oxo-1-Phenylpyrrolidin-3-Yl)Piperazine-1-Carboxamide involves a multi-step process, typically employing advanced organic chemistry techniques such as nucleophilic substitution, amide bond formation, and oxidation reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, making it more feasible for large-scale production. Researchers have also explored the use of green chemistry principles in the synthesis of this compound, aligning with global efforts to reduce environmental impact in pharmaceutical manufacturing.

The biological activity of CAS 894003-01-1 has been extensively investigated in recent years. Preclinical studies have demonstrated its potential as a modulator of various cellular pathways, particularly those involved in neurodegenerative diseases and cancer. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of conditions such as Alzheimer's disease and multiple sclerosis. Additionally, its ability to inhibit key enzymes associated with cancer progression has garnered significant attention in oncology research.

One of the most notable advancements in the study of 4-(2-Hydroxyethyl)-N-(5-Oxo-1-Phenylpyrrolidin-3-Yl)Piperazine-1-Carboxamide is its role in targeting the NLRP3 inflammasome, a critical player in chronic inflammation. Research published in high-impact journals such as Nature Immunology and Science Translational Medicine has highlighted its potential as a therapeutic agent for inflammatory diseases. Furthermore, ongoing clinical trials are exploring its efficacy in treating autoimmune disorders, where inflammation plays a central role.

The pharmacokinetic profile of this compound has also been thoroughly examined. Studies indicate that it exhibits favorable absorption and bioavailability, which are essential for its effectiveness as an oral medication. However, challenges remain in optimizing its stability and reducing potential side effects. Researchers are currently investigating novel formulation strategies to enhance its therapeutic index and minimize adverse reactions.

In conclusion, CAS 894003-01-1, or 4-(2-Hydroxyethyl)-N-(5-Oxo-1-Phenylpyrrolidin-3-Yl)Piperazine-1-Carboxamide, represents a cutting-edge compound with immense potential in drug development. Its unique chemical structure, combined with promising preclinical results, positions it as a leading candidate for addressing unmet medical needs in inflammation-related diseases. As research continues to uncover its full therapeutic potential, this compound stands at the forefront of innovative pharmaceutical solutions.